Cas no 88422-27-9 (1H-Benzimidazole-2-carbonitrile,6-nitro-)

• Product Name: 1H-Benzimidazole-2-carbonitrile,6-nitro-
• CAS No: 88422-27-9
• MF: C₈H₄N₄O₂
• MW: 188.142960548401
• CID: 709478
• PubChem ID: 21722891
• Update Time: 2025-04-19

1H-Benzimidazole-2-carbonitrile,6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbonitrile,6-nitro-
• 1H-Benzimidazole-2-carbonitrile,5-nitro-(9CI)
• 2-cyano-5-nitrobenzimidazole
• InChI=1/C8H4N4O2/c9-4-8-10-6-2-1-5(12(13)14)3-7(6)11-8/h1-3H,(H,10,11
• FZZVZNCDRQOKGF-UHFFFAOYSA-N
• 88422-27-9
• SCHEMBL7426290
• 6-nitro-1H-benzimidazole-2-carbonitrile
• 5-nitro-1H-benzo[d]imidazole-2-carbonitrile
• 5,6-nitrobenzimidazole-2-carbonitrile
• 5-nitrobenzimidazole-2-carbonitrile

• Inchi： 1S/C8H4N4O2/c9-4-8-10-6-2-1-5(12(13)14)3-7(6)11-8/h1-3H,(H,10,11)
• InChI Key： FZZVZNCDRQOKGF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(C#N)=N2)=O

Computed Properties

• Exact Mass: 188.033
• Monoisotopic Mass: 188.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3A^2
• XLogP3: 1.4